Cas no 227197-72-0 (6-Chlorobenzo[d]oxazole)

6-Chlorobenzo[d]oxazole Properties

Names and Identifiers

• 6-Chlorobenzo[d]oxazole
• 6-CHLORO-BENZOXAZOLE
• 6-chloro-1,3-benzoxazole
• 6-Chlorobenzoxazole
• 6-chloro-benzooxazole
• 6-CHLORO BENZOXAZOLE
• JJOOKXUUVWIARB-UHFFFAOYSA-N
• 1400AB
• EBD2213549
• AB49155
• SY018757
• AB0186442
• ST24024364
• AKOS004122359
• CJA19772
• 6-CHLORO-1,3-BENZOXAZOLE
• MFCD09027437
• SCHEMBL1586683
• 227197-72-0
• W17078
• DTXSID10429425
• CS-0060647
• AS-57316
• 6-CHLOROBENZOXAZOLE
• NS00001176
• EC 607-145-4
• DA-17615
• +Expand

• MDL： MFCD09027437
• InChIKey： JJOOKXUUVWIARB-UHFFFAOYSA-N
• Inchi： 1S/C7H4ClNO/c8-5-1-2-6-7(3-5)10-4-9-6/h1-4H
• SMILES： ClC1C([H])=C([H])C2=C(C=1[H])OC([H])=N2

Computed Properties

• Exact Mass: 152.99800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 152.9981414 g/mol
• Heavy Atom Count: 10
• Complexity: 131
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 26
• Molecular Weight: 153.56

Experimental Properties

• LogP: 2.48120
• PSA: 26.03000
• Refractive Index: 1.624
• Boiling Point: 226.3±13.0 °C at 760 mmHg
• Melting Point: No data available
• Flash Point: 90.653℃
• Color/Form: No data available
• Density: 1.4±0.1 g/cm3

6-Chlorobenzo[d]oxazole Security Information

• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：Store at 4 ° C, better storage at -4 ° C
• Signal Word：warning

6-Chlorobenzo[d]oxazole Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%